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Compound of Interest

Compound Name: (R)-2-Amino-2-phenylacetamide

Cat. No.: B555532 Get Quote

(R)-2-Amino-2-phenylacetamide, also known as D(-)-phenylglycinamide, is a chiral molecule

of significant value in modern organic and medicinal chemistry.[1][2] Its structure, featuring a

stereogenic center alpha to both a phenyl ring and an amide group, makes it a powerful and

versatile building block for the construction of enantiomerically pure compounds.[2] In a field

where the stereochemistry of a molecule can dictate its biological activity, the availability of

robust, chiral synthons like (R)-2-amino-2-phenylacetamide is critical. Different stereoisomers

of a drug can exhibit vastly different pharmacological and toxicological profiles, making

enantioselective synthesis a cornerstone of drug development.[2]

This guide provides an in-depth exploration of the synthetic applications of this compound,

moving beyond simple reaction schemes to detail the underlying principles and provide

actionable protocols for its use as a strategic precursor in complex molecule synthesis.

Physicochemical Properties
A thorough understanding of a reagent's physical properties is fundamental to its successful

application in synthesis. Key data for (R)-2-Amino-2-phenylacetamide are summarized below.
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Property Value Source

CAS Number 6485-67-2 [2][3]

Molecular Formula C₈H₁₀N₂O [2][3]

Molecular Weight 150.18 g/mol [2][3]

Melting Point 125 - 129 °C [2]

Optical Rotation [α] = -48.5° (c=0.55, EtOH) [2]

Appearance White to off-white solid [4]

Solubility
High solubility in water; soluble

in alcohols
[1][4]

Core Synthetic Applications: A Versatile Chiral
Scaffold
(R)-2-Amino-2-phenylacetamide serves not as a transient chiral auxiliary that is later

removed, but as a foundational chiral building block. The desired stereocenter is integral to the

final molecular architecture. Its primary utility lies in its role as a precursor for more complex,

high-value molecules, including pharmaceuticals and novel heterocyclic systems.
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Key Synthetic Transformations

(R)-2-Amino-2-phenylacetamide
(Chiral Building Block)

Precursor for Chiral
Pharmaceuticals

  Incorporation into
  bioactive cores

Synthesis of Chiral
Heterocycles

  Cyclization Reactions
  (e.g., Pictet-Spengler)

Component in Multicomponent
Reactions (MCRs)

  Amine component
  (e.g., Ugi Reaction)

Scaffold for Derivative
Libraries

  Functionalization at
  N- and C-termini

(R)-2-Amino-2-phenylacetamide

Amide Reduction
(e.g., LiAlH₄, THF)

(R)-1,2-Diamino-1-phenylethane

Condensation with Aldehyde (R-CHO)
+ Acid Catalyst (TFA)

Iminium Ion Intermediate

Intramolecular Electrophilic
Aromatic Substitution

(Ring Closure)

Chiral Tetrahydroisoquinoline
(Diastereomerically Enriched)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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